Cas no 946233-59-6 (N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• CAS No: 946233-59-6
• MF: C₁₈H₂₆ClN₃O₃
• MW: 367.87034368515
• CID: 6011244
• PubChem ID: 16886642
• Update Time: 2025-05-20

N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide
• VU0629136-1
• F5016-0157
• N1-(5-chloro-2-methoxyphenyl)-N2-((1-isopropylpiperidin-4-yl)methyl)oxalamide
• 946233-59-6
• N'-(5-chloro-2-methoxyphenyl)-N-[(1-propan-2-ylpiperidin-4-yl)methyl]oxamide
• N-(5-chloro-2-methoxyphenyl)-N'-{[1-(propan-2-yl)piperidin-4-yl]methyl}ethanediamide
• AKOS024489437

• Inchi： 1S/C18H26ClN3O3/c1-12(2)22-8-6-13(7-9-22)11-20-17(23)18(24)21-15-10-14(19)4-5-16(15)25-3/h4-5,10,12-13H,6-9,11H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： RWPVOAKPGQMRIF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C(NCC1CCN(C(C)C)CC1)=O)=O)OC

Computed Properties

• Exact Mass: 367.1662694g/mol
• Monoisotopic Mass: 367.1662694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide

Introduction to N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide (CAS No. 946233-59-6)

N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 946233-59-6, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a 5-chloro-2-methoxyphenyl moiety and a 1-(propan-2-yl)piperidin-4-ylmethyl group, which are known to contribute to its interactability with biological targets.

The significance of this compound lies in its potential applications in the treatment of various diseases. Recent studies have highlighted the importance of molecular diversity in drug design, and N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide exemplifies this principle through its complex and multifaceted structure. The presence of both chloro and methoxy substituents on the aromatic ring suggests that this compound may exhibit selective binding properties, making it a valuable asset in the development of targeted therapies.

In the realm of medicinal chemistry, the synthesis and characterization of novel compounds are crucial steps toward discovering new therapeutic agents. The structural features of N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide make it an intriguing subject for further investigation. Researchers have been particularly interested in exploring its pharmacological properties, including its potential as an antagonist or agonist for various receptors and enzymes. The< strong>1-(propan-2-yl)piperidin-4-ylmethyl group, in particular, is known to be a common pharmacophore in many bioactive molecules, suggesting that this compound may possess significant therapeutic potential.

The synthesis of N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-ylmethyl}ethanediamide involves a series of well-established organic reactions, including condensation, substitution, and functional group transformations. The precise arrangement of atoms in this molecule is critical for its biological activity, and any modifications to its structure could significantly alter its pharmacological profile. This underscores the importance of meticulous synthetic planning and optimization to achieve the desired properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting experimental studies. Molecular modeling techniques have been particularly useful in understanding the interactions between N-(5-chloro-2-methoxyphenyl)-N'-{1-(propan-2-yl)piperidin-4-y l m e t h a n d i a m i d e and potential targets such as enzymes and receptors. These studies have provided valuable insights into the compound's binding affinity and selectivity, guiding further experimental investigations.

The potential applications of N-(5-chloro - 2 - methoxyphen y l ) - N ' - { 1 - ( p r o p a n - 2 - y l ) p i p e r i d i n - 4 - y l m e t h y l } e t h a n d i a m i d e extend beyond traditional pharmaceuticals. Its unique structural properties make it a suitable candidate for use in materials science and biotechnology, where such compounds can serve as building blocks for more complex molecules. The versatility of this compound underscores its importance as a research tool and a potential industrial material.

In conclusion, N-(5-chloro - 2 - meth oxy phen y l ) - N ' - { 1 - ( p r o p a n - 2 - y l ) p i p e r i d i n - 4 - y l m e t h y l } e t h a n d i a m i d e (CAS No. 946233 - 59 - 6) is a compound of considerable interest in the field of medicinal chemistry. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery and development. The recent advancements in computational chemistry have provided new tools for understanding its potential biological activities, paving the way for innovative therapeutic strategies.